N',N''-1,4-cyclohexanediylidenebis(3-bromobenzohydrazide)

• IUPAC Name: 3-bromo-N-[[4-[(3-bromobenzoyl)hydrazinylidene]cyclohexylidene]amino]benzamide
• InChI: InChI=1S/C20H18Br2N4O2/c21-15-5-1-3-13(11-15)19(27)25-23-17-7-9-18(10-8-17)24-26-20(28)14-4-2-6-16(22)12-14/h1-6,11-12H,7-10H2,(H,25,27)(H,26,28)
• InChI Key: ROFYGQKCXCRIDL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=NNC(=O)C2=CC(=CC=C2)Br)CCC1=NNC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C20H18Br2N4O2
• Molecular Weight: 506.2 g/mol

Description

N',N''-1,4-cyclohexanediylidenebis(3-bromobenzohydrazide) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as H2L and is a member of the hydrazone family. It is a yellow crystalline solid that is soluble in organic solvents such as chloroform and dichloromethane.

Mechanism of Action

The mechanism of action of H2L is not well understood, and further studies are required to elucidate its mode of action. However, it is believed that H2L may act as a chelating agent, forming complexes with metal ions that can then interact with biological molecules.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of H2L. However, studies have shown that H2L exhibits moderate antibacterial activity against certain strains of bacteria. It has also been shown to have potential antitumor activity, although further studies are required to confirm this.

Advantages and Limitations for Lab Experiments

One of the major advantages of using H2L in lab experiments is its ease of synthesis and purification. H2L is also stable under normal laboratory conditions and can be stored for extended periods without any significant degradation. However, one of the limitations of using H2L is its limited solubility in aqueous solutions, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research on H2L. One potential area of research is the synthesis of metal complexes using H2L as a ligand and studying their properties. Another area of research is the development of H2L derivatives with improved solubility and bioactivity. Furthermore, the potential antibacterial and antitumor activities of H2L should be further investigated to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, H2L is a promising compound that has potential applications in various fields. Its ease of synthesis and stability make it an attractive candidate for further research. Although there is limited information available on its biochemical and physiological effects, further studies are required to elucidate its mode of action and potential therapeutic applications.

Scientific Research Applications

H2L has been extensively studied for its potential applications in various fields such as chemistry, biology, and material science. It has been used as a ligand in coordination chemistry to form metal complexes that exhibit interesting properties such as catalytic activity and luminescence. H2L has also been used as a precursor for the synthesis of other hydrazone derivatives that have potential applications in drug discovery.